Cas no 130116-50-6 (Phenol,4-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]-2,6-bis(1,1-dimethylethyl)-)

• Product Name: Phenol,4-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]-2,6-bis(1,1-dimethylethyl)-
• CAS No: 130116-50-6
• MF: C₁₇H₂₃ClN₂O₂
• MW: 322.829723596573
• CID: 1225385
• Update Time: 2024-08-05

Phenol,4-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]-2,6-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]-2,6-bis(1,1-dimethylethyl)-
• Phenol, 4-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]-2,6-bis(1,1-dimethylethyl)-

• Inchi： 1S/C17H23ClN2O2/c1-16(2,3)11-7-10(15-19-13(9-18)20-22-15)8-12(14(11)21)17(4,5)6/h7-8,21H,9H2,1-6H3
• InChI Key： HDQCOPSVEOOJGR-UHFFFAOYSA-N
• SMILES： C1(O)=C(C(C)(C)C)C=C(C2ON=C(CCl)N=2)C=C1C(C)(C)C

Computed Properties

• Exact Mass: 322.14499

Experimental Properties

• Density: 1.138±0.06 g/cm3(Predicted)
• Boiling Point: 407.9±55.0 °C(Predicted)
• PSA: 59.15
• pka: 8.83±0.40(Predicted)